Cas no 70964-91-9 (Cyclohexanepropanol, g,4-dimethyl-)

Cyclohexanepropanol, g,4-dimethyl- structure
70964-91-9 structure
Product Name:Cyclohexanepropanol, g,4-dimethyl-
CAS No:70964-91-9
MF:C11H22O
MW:170.291783809662
CID:571598
PubChem ID:11970578
Update Time:2025-04-19

Cyclohexanepropanol, g,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanepropanol, g,4-dimethyl-
    • 3-(4-methylcyclohexyl)butan-1-ol
    • gamma,4-dimethylcyclohexanepropanol
    • NS00063027
    • DTXSID60991268
    • EINECS 275-065-3
    • 70964-91-9
    • SCHEMBL5271101
    • Inchi: 1S/C11H22O/c1-9-3-5-11(6-4-9)10(2)7-8-12/h9-12H,3-8H2,1-2H3
    • InChI Key: KSOWZKVMSYHUKI-UHFFFAOYSA-N
    • SMILES: OCCC(C)C1CCC(C)CC1

Computed Properties

  • Exact Mass: 170.167065
  • Monoisotopic Mass: 170.167065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.884
  • Boiling Point: 239.706°C at 760 mmHg
  • Flash Point: 105.711°C
  • Refractive Index: 1.457
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